Cas no 648439-12-7 (Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride)
648439-12-7 structure
Product Name:Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride
CAS No:648439-12-7
MF:C13H10Cl2F3N
MW:308.126411914825
CID:414373
PubChem ID:71378323
Update Time:2025-04-19
Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride
- 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine,hydrochloride
- 2-(Chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine--hydrogen chloride (1/1)
- 2-(Chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine;hydrochloride
- 648439-12-7
- DTXSID80800944
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- Inchi: 1S/C13H9ClF3N.ClH/c14-8-11-2-1-3-12(18-11)9-4-6-10(7-5-9)13(15,16)17;/h1-7H,8H2;1H
- InChI Key: GURXZAIQEOQGTI-UHFFFAOYSA-N
- SMILES: ClCC1=CC=CC(C2C=CC(C(F)(F)F)=CC=2)=N1.Cl
Computed Properties
- Exact Mass: 307.0142392g/mol
- Monoisotopic Mass: 307.0142392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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